Cas no 35359-28-5 (7-methyl-[1,2,4]triazolo[4,3-a]quinoline)

7-methyl-[1,2,4]triazolo[4,3-a]quinoline structure
35359-28-5 structure
Product Name:7-methyl-[1,2,4]triazolo[4,3-a]quinoline
CAS No:35359-28-5
MF:C11H9N3
MW:183.209261655807
CID:920252
PubChem ID:266104
Update Time:2025-04-19

7-methyl-[1,2,4]triazolo[4,3-a]quinoline Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-[1,2,4]triazolo[4,3-a]quinoline
    • 7-methyl[1,2,4]triazolo[4,3-a]quinoline
    • 7-Methyl-s-triazolo< 4,3-a> chinolin
    • AC1L6FER
    • AC1Q4YIL
    • AG-J-22555
    • AR-1H3712
    • CTK1B7001
    • NSC103134
    • NSC-103134
    • 35359-28-5
    • 7-Methyl(1,2,4)triazolo(4,3-a)quinoline
    • NSC 103134
    • DTXSID60295591
    • Inchi: 1S/C11H9N3/c1-8-2-4-10-9(6-8)3-5-11-13-12-7-14(10)11/h2-7H,1H3
    • InChI Key: KOZAWKCPXJEKJM-UHFFFAOYSA-N
    • SMILES: N12C=NN=C1C=CC1C=C(C)C=CC2=1

Computed Properties

  • Exact Mass: 183.07977
  • Monoisotopic Mass: 183.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.27
  • Refractive Index: 1.7
  • PSA: 30.19

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